[(2R,3R,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate
[(2R,3R,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate
Brand Name:
Vulcanchem
CAS No.:
137057-67-1
VCID:
VC0159795
InChI:
InChI=1S/C27H26N4O7/c1-35-26-22-25(28-15-29-26)31(16-30-22)27-24(38-21(34)13-18-10-6-3-7-11-18)23(19(14-32)36-27)37-20(33)12-17-8-4-2-5-9-17/h2-11,15-16,19,23-24,27,32H,12-14H2,1H3/t19-,23-,24+,27-/m1/s1
SMILES:
COC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)OC(=O)CC4=CC=CC=C4)OC(=O)CC5=CC=CC=C5
Molecular Formula:
C27H26N4O7
Molecular Weight:
518.5 g/mol
[(2R,3R,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate
CAS No.: 137057-67-1
Main Products
VCID: VC0159795
Molecular Formula: C27H26N4O7
Molecular Weight: 518.5 g/mol
CAS No. | 137057-67-1 |
---|---|
Product Name | [(2R,3R,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate |
Molecular Formula | C27H26N4O7 |
Molecular Weight | 518.5 g/mol |
IUPAC Name | [(2R,3R,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate |
Standard InChI | InChI=1S/C27H26N4O7/c1-35-26-22-25(28-15-29-26)31(16-30-22)27-24(38-21(34)13-18-10-6-3-7-11-18)23(19(14-32)36-27)37-20(33)12-17-8-4-2-5-9-17/h2-11,15-16,19,23-24,27,32H,12-14H2,1H3/t19-,23-,24+,27-/m1/s1 |
Standard InChIKey | LISQDPTUXMWQJC-ISQSTOEMSA-N |
Isomeric SMILES | COC1=NC=NC2=C1N=CN2[C@H]3[C@H]([C@@H]([C@H](O3)CO)OC(=O)CC4=CC=CC=C4)OC(=O)CC5=CC=CC=C5 |
SMILES | COC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)OC(=O)CC4=CC=CC=C4)OC(=O)CC5=CC=CC=C5 |
Canonical SMILES | COC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)OC(=O)CC4=CC=CC=C4)OC(=O)CC5=CC=CC=C5 |
PubChem Compound | 15115689 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume